Cas no 3972-26-7 (Isopropanol-2-d1)
Isopropanol-2-d1 structure
Product Name:Isopropanol-2-d1
Isopropanol-2-d1 Chemical and Physical Properties
Names and Identifiers
-
- 2-Propan-2-d-ol(9CI)
- 2-Propanol-2-d1
- Isopropanol-2-d1
- ISOPROPYL ALCOHOL(2-D)
- DTXSID70480714
- 2-Propanol-2-d1, 98 atom % D
- 2-Propanol-2-d
- 2-Deutero-propan-2-ol
- 3972-26-7
- Q63409268
- 2-deuteriopropan-2-ol
- 2-Propan-2-d-ol
-
- Inchi: 1S/C3H8O/c1-3(2)4/h3-4H,1-2H3/i3D
- InChI Key: KFZMGEQAYNKOFK-WFVSFCRTSA-N
- SMILES: OC([2H])(C)C
Computed Properties
- Exact Mass: 62.07008
- Monoisotopic Mass: 61.063791620g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 4
- Rotatable Bond Count: 0
- Complexity: 10.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.3
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Color/Form: Not determined
- Density: 0.785 g/mL at 25 °C
- Melting Point: −89.5 °C(lit.)
- Boiling Point: 82 °C(lit.)
- Flash Point: 59 °F
- Refractive Index: n20/D 1.377(lit.)
- PSA: 20.23
- Solubility: Not determined
Isopropanol-2-d1 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I822754-500mg |
Isopropanol-2-d1 |
3972-26-7 | 500mg |
$ 190.00 | 2023-04-15 | ||
| TRC | I822754-1g |
Isopropanol-2-d1 |
3972-26-7 | 1g |
$ 310.00 | 2022-06-04 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 492841-5G |
Isopropanol-2-d1 |
3972-26-7 | 5g |
¥8059.93 | 2023-12-05 | ||
| TRC | I822754-1000mg |
Isopropanol-2-d1 |
3972-26-7 | 1g |
$ 379.00 | 2023-04-15 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03954-5g |
2-Propan-2-d-ol(9CI) |
3972-26-7 | 99% (CP) | 5g |
¥10268.0 | 2024-07-18 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-256238-5 g |
2-Propanol-2-d, |
3972-26-7 | ≥99% (Isotopic purity: ≥98%) | 5g |
¥3,219.00 | 2023-07-11 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-256238-5g |
2-Propanol-2-d, |
3972-26-7 | ≥99% (Isotopic purity: ≥98%) | 5g |
¥3219.00 | 2023-09-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1690915-5g |
Propan-2-d-2-ol |
3972-26-7 | 98% | 5g |
¥2985.00 | 2024-05-15 |
Isopropanol-2-d1 Related Literature
-
Belén Abarca,Rosa Adam,Rafael Ballesteros Org. Biomol. Chem. 2012 10 1826
-
Kenichi Kon,Wataru Onodera,Takashi Toyao,Ken-ichi Shimizu Catal. Sci. Technol. 2016 6 5864
-
Shin-ichi Yamazaki,Masaru Yao,Naoko Fujiwara,Zyun Siroma,Kazuaki Yasuda,Tsutomu Ioroi Chem. Commun. 2012 48 4353
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